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Compound of Interest

Compound Name: 3-Hydroxyglutaric acid-d5

Cat. No.: B596331

An In-depth Technical Guide on 3-Hydroxyglutaric acid-d5

Abstract

This technical guide provides a comprehensive overview of 3-Hydroxyglutaric acid-d5, a
deuterated isotopologue of 3-Hydroxyglutaric acid. The document is intended for researchers,
scientists, and professionals in drug development and metabolic research. It details the
physicochemical properties, relevant biological pathways, and common experimental
applications of this compound. All quantitative data is presented in tabular format for clarity, and
key processes are visualized using diagrams generated with Graphviz (DOT language).

Physicochemical Properties

3-Hydroxyglutaric acid-d5 is the deuterium-labeled form of 3-Hydroxyglutaric acid. The
incorporation of five deuterium atoms significantly increases its molecular weight, making it a
valuable tool in metabolic research and clinical diagnostics, primarily as an internal standard for
mass spectrometry-based quantification of its unlabeled counterpart.

Molecular Data

The fundamental properties of 3-Hydroxyglutaric acid-d5 and its non-deuterated form are
summarized below. The slight variations in reported molecular weights are attributable to
differences in the precision of atomic mass values used in the calculations.
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3-Hydroxyglutaric acid

Property 3-Hydroxyglutaric acid-d5
(unlabeled)
Molecular Formula CsHsDsOs[1][2][3] CsHsOs[4][5]
_ 153.14 g/mol [1][2], 153.15 148.11 g/mol [5], 148.114
Molecular Weight
g/mol g/mol [4]
CAS Number 1219805-72-7[1][2] 638-18-6[2]

Atomic Composition and Weight Calculation

The molecular weight of 3-Hydroxyglutaric acid-d5 is calculated from the sum of the atomic
masses of its constituent atoms. The table below provides the atomic weights used for this

calculation.

Element Symbol Atomic Weight Count in Total Weight
(Da) CsHsDsOs (Da)

Carbon C 12.011 5 60.055
Hydrogen H 1.008 3 3.024
Deuterium D (3H) 2.0141017778[6] 5 10.0705
Oxygen o) 15.999 5 79.995
Total ~153.14

Biological Significance and Metabolic Pathway

3-Hydroxyglutaric acid is an intermediate metabolite in the catabolism of the essential amino
acids lysine and tryptophan, as well as hydroxylysine.[7][8] Elevated levels of 3-hydroxyglutaric
acid in biological fluids are a key diagnostic marker for Glutaric Aciduria Type | (GA 1), a rare
inherited metabolic disorder.[8] GA | is caused by a deficiency in the mitochondrial enzyme
glutaryl-CoA dehydrogenase (GCDH).[8] This enzyme deficiency leads to an accumulation of
glutaryl-CoA, which is then alternatively metabolized to 3-hydroxyglutaric acid.[8]
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The following diagram illustrates the simplified metabolic pathway leading to the formation of 3-

hydroxyglutaric acid.
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Click to download full resolution via product page
Metabolic pathway leading to 3-Hydroxyglutaric acid.

Experimental Protocols and Applications

3-Hydroxyglutaric acid-d5 is primarily used as an internal standard in quantitative analytical
methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-mass spectrometry (LC-MS), for the accurate measurement of 3-
hydroxyglutaric acid in biological samples.[9]

General Protocol for Quantification of 3-Hydroxyglutaric
Acid using LC-MS with a Deuterated Internal Standard

The following is a generalized workflow for the quantification of an analyte using a stable

isotope-labeled internal standard.
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Workflow for LC-MS quantification with an internal standard.
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Methodology:

Sample Collection: Obtain biological samples (e.qg., urine, plasma, cerebrospinal fluid).

Internal Standard Spiking: A known concentration of 3-Hydroxyglutaric acid-d5 is added to
each sample, calibrator, and quality control sample at the beginning of the sample
preparation process.

Extraction: Organic acids are extracted from the biological matrix, commonly using a liquid-
liquid or solid-phase extraction technique.

Derivatization (Optional): For GC-MS analysis, a derivatization step is often required to
increase the volatility and thermal stability of the analyte.

Chromatographic Separation: The extracted and prepared sample is injected into an LC or
GC system to separate the analyte from other components in the sample.

Mass Spectrometric Detection: The eluent from the chromatography system is introduced
into a mass spectrometer. The instrument is typically operated in a selected ion monitoring
(SIM) or multiple reaction monitoring (MRM) mode to detect and quantify the specific mass-
to-charge ratios (m/z) of the analyte and the internal standard.

Data Analysis: The peak areas of the analyte (3-hydroxyglutaric acid) and the internal
standard (3-Hydroxyglutaric acid-d5) are integrated. A calibration curve is generated by
plotting the ratio of the analyte peak area to the internal standard peak area against the
concentration of the calibrators. The concentration of the analyte in the unknown samples is
then determined from this curve.

The use of a deuterated internal standard like 3-Hydroxyglutaric acid-d5 is critical as it co-

elutes with the unlabeled analyte and experiences similar matrix effects and ionization

suppression/enhancement, thus correcting for variations in sample preparation and instrument

response and leading to highly accurate and precise quantification.

Conclusion

3-Hydroxyglutaric acid-d5 is an indispensable tool for researchers and clinicians studying

metabolic disorders, particularly Glutaric Aciduria Type I. Its well-defined molecular weight and
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chemical properties, which closely mimic its endogenous counterpart, allow for its effective use
as an internal standard in sensitive and specific analytical methods. A thorough understanding
of its properties and applications is essential for the accurate diagnosis and monitoring of
patients with this and related metabolic conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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